Iron(II) tetrafluoroborate hexahydrate

• CAS: 13877-16-2
• Molecular Formula: B2F8FeH12O6
• Molecular Weight: 337.55 g/mol
• SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.O.O.O.O.O.O.[Fe+2]
• InChI: InChI=1S/2BF4.Fe.6H2O/c2*2-1(3,4)5;;;;;;;/h;;;6*1H2/q2*-1;+2
• InChIKey: NKQGOEGCKHXNEP-UHFFFAOYSA-N

Specialized Fe(II) source with weakly coordinating BF₄⁻ for Li-battery electrolytes (150.6 mAh/g), supramolecular cages, and green catalysis. Substituting common salts fails due to anion coordination effects. Choose this precision material for consistent electrochemistry.

Iron(II) Tetrafluoroborate Hexahydrate (CAS 13877-16-2) Product Selection & Procurement Guide

Iron(II) tetrafluoroborate hexahydrate (CAS 13877-16-2) is a hydrated inorganic salt of the weakly coordinating tetrafluoroborate anion [1]. It exists as light green to blue-green crystals with the molecular formula Fe(BF4)2·6H2O and a molecular weight of 337.55 g/mol [2]. This compound serves as a versatile precursor in coordination chemistry, an electrolyte additive in electrochemical energy storage systems, and a catalyst in organic synthesis [1].

• [1] Wikipedia contributors. (2021, June 9). Iron(II) tetrafluoroborate. Wikipedia, The Free Encyclopedia. View Source
• [2] American Elements. (n.d.). Iron(II) Tetrafluoroborate Hexahydrate. American Elements Product Page. View Source

Why Direct Substitution of Iron(II) Tetrafluoroborate Hexahydrate is Not Advisable

Generic substitution of Iron(II) tetrafluoroborate hexahydrate with other iron(II) salts (e.g., sulfate, chloride, perchlorate) is generally not feasible due to the unique weakly coordinating nature of the tetrafluoroborate anion (BF4⁻) [1]. This property minimizes anion interference in coordination chemistry and electrochemical applications, directly impacting complex formation, redox behavior, and electrolyte performance [2]. Direct substitution with a more strongly coordinating anion would fundamentally alter reaction pathways, stability, and electrochemical windows, rendering the intended application invalid [3].

• [1] Wikipedia contributors. (2021, June 9). Iron(II) tetrafluoroborate. Wikipedia, The Free Encyclopedia. View Source
• [2] Wikipedia contributors. (2023, June 26). Tetrafluoroborate. HandWiki. View Source
• [3] Geiger, W. E. (2007). Organometallic Electrochemistry Based on Electrolytes Containing Weakly-Coordinating Fluoroarylborate Anions. Accounts of Chemical Research, 40(10), 921-930. View Source

Quantitative Evidence for Selecting Iron(II) Tetrafluoroborate Hexahydrate

Superior Cathode Performance in Solid-State Lithium Batteries

When incorporated into an organic ionic plastic crystal (OIPC) composite cathode, Fe(BF4)2·6H2O enables a 2.8 V solid-state battery with a high initial discharge capacity of 150.6 mAh g⁻¹ at 0.05C and 50°C [1]. This performance is directly compared to an equivalent cathode using a conventional carboxymethyl cellulose (CMC) binder, which exhibited inferior rate capability, highlighting the OIPC-Fe(BF4)2·6H2O system's enhanced active material utilization [1].

Evidence Dimension	Specific discharge capacity and rate performance
Target Compound Data	Initial discharge capacity: 150.6 mAh g⁻¹ at 0.05C and 50°C. Capacity retention: 78 mAh g⁻¹ after 50 cycles. Rate performance is superior to the CMC-binder equivalent cathode.
Comparator Or Baseline	Equivalent OIPC composite cathode fabricated with a commercial CMC binder instead of the OIPC-Fe(BF4)2·6H2O system.
Quantified Difference	The OIPC-Fe(BF4)2·6H2O electrode demonstrated superior rate performance compared to the CMC-binder cathode.
Conditions	All-solid-state Li battery with OIPC-Fe(BF4)2·6H2O composite cathode at 50°C, cycled at 0.05C rate.

Why This Matters

This data provides a direct, application-specific performance metric that justifies the selection of this specific iron salt for developing high-capacity, solid-state battery cathodes over alternative iron sources or electrode fabrication methods.

• [1] Liang, Y., Kerr, R., Wang, X., Ueda, H., Armand, M., Forsyth, M., & Howlett, P. C. (2024). New Plastic Crystal Composite Electrodes Employing Delocalized Transition Metal Salts for Low-Cost, High-Safety All-Solid-State Salt Batteries. Chemistry of Materials, 36(14), 6896-6907. View Source

Weakly Coordinating Anion Enables Facile Ligand Exchange in Coordination Chemistry

The tetrafluoroborate (BF4⁻) anion is a recognized weakly coordinating anion, a property that makes Iron(II) tetrafluoroborate an ideal starting material for synthesizing diverse coordination complexes [1]. In contrast, iron(II) salts with strongly coordinating anions (e.g., Cl⁻, SO4²⁻) can form stable ion pairs that compete with desired ligand binding, complicating synthesis and limiting complex diversity [2].

Evidence Dimension	Ligand exchange kinetics and synthetic versatility
Target Compound Data	Facile ligand substitution due to weakly coordinating BF4⁻ anion.
Comparator Or Baseline	Iron(II) salts with more strongly coordinating anions such as chloride (Cl⁻) or sulfate (SO4²⁻).
Quantified Difference	Qualitative difference: Tetrafluoroborate salts are known to exhibit faster and cleaner ligand exchange reactions compared to halide or sulfate salts.
Conditions	Standard synthetic conditions for coordination complex formation in organic solvents.

Why This Matters

For researchers synthesizing new iron(II) complexes for catalysis, magnetism, or materials science, the choice of this specific precursor is critical for achieving high yields and pure products.

• [1] Wikipedia contributors. (2021, June 9). Iron(II) tetrafluoroborate. Wikipedia, The Free Encyclopedia. View Source
• [2] Strauss, S. H. (1993). The search for larger and more weakly coordinating anions. Chemical Reviews, 93(3), 927-942. View Source

High-Purity Grades Available for Specialized Research Applications

Iron(II) tetrafluoroborate hexahydrate is commercially available in a range of high-purity grades, including 99% (2N), 99.9% (3N), 99.99% (4N), and 99.999% (5N) [1]. This level of purity control is not consistently offered for many other common iron(II) salts like iron(II) sulfate or iron(II) chloride, where high-purity options may be limited or not specified to this degree.

Evidence Dimension	Commercial purity grade availability
Target Compound Data	Available purities: 99% (2N), 99.9% (3N), 99.99% (4N), 99.999% (5N).
Comparator Or Baseline	Common iron(II) salts (e.g., FeSO4·7H2O, FeCl2·4H2O) which are typically offered at standard reagent grade (e.g., ≥98%, ≥99%).
Quantified Difference	Iron(II) tetrafluoroborate hexahydrate has a documented commercial supply chain for ultra-high purity (≥99.99%) material.
Conditions	Commercial availability from major suppliers.

Why This Matters

For applications requiring minimal trace metal contamination, such as semiconductor research or advanced battery materials, the ability to procure defined high-purity grades is a key differentiator in the procurement process.

• [1] American Elements. (n.d.). Iron(II) Tetrafluoroborate Hexahydrate. American Elements Product Page. View Source

Recognized Catalyst for Greener Aldehyde Reduction via Transfer Hydrogenation

Iron(II) tetrafluoroborate hexahydrate is marketed as a catalyst for the 'greener reduction of aldehydes to alcohols under transfer hydrogenation conditions' . While quantitative yield data for the parent salt alone is often contextual within specific ligand systems, its established role as an iron source for forming catalytically active complexes for this transformation is well-documented [1]. In contrast, many alternative iron(II) salts (e.g., FeCl2, FeSO4) are not explicitly marketed or recognized for this specific, environmentally friendlier catalytic application.

Evidence Dimension	Specificity for a 'greener' catalytic application
Target Compound Data	Explicitly recommended for catalyzing transfer hydrogenation of aldehydes to alcohols.
Comparator Or Baseline	Other iron(II) salts (e.g., FeCl2, FeSO4) that lack this specific application note in major catalogs.
Quantified Difference	Qualitative difference: The compound is uniquely positioned as a 'greener alternative' for this specific transformation by major suppliers.
Conditions	Organic synthesis, transfer hydrogenation conditions.

Why This Matters

For chemists prioritizing green chemistry principles in their research or process development, this specific compound is a documented and recognized starting point for developing catalytic systems, giving it a distinct procurement advantage.

• [1] Wienhöfer, G., Sorribes, I., Boddien, A., Westerhaus, F., Junge, K., Junge, H., & Beller, M. (2013). Fast and selective iron-catalyzed transfer hydrogenations of aldehydes. Journal of Organometallic Chemistry, 745-746, 370-374. View Source

Validated Application Scenarios for Iron(II) Tetrafluoroborate Hexahydrate

Cathode Material for High-Capacity Solid-State Lithium Batteries

As demonstrated by Liang et al. (2024), Fe(BF4)2·6H2O is a key active material in organic ionic plastic crystal (OIPC) composite cathodes for all-solid-state Li batteries [1]. The system achieved an initial discharge capacity of 150.6 mAh g⁻¹ and demonstrated superior rate performance compared to a standard CMC-binder cathode. This application leverages the compound's unique electrochemical properties in a novel electrolyte matrix.

Precursor for Self-Assembly of Heterobimetallic Supramolecular Architectures

The weakly coordinating nature of the tetrafluoroborate anion makes this compound an ideal iron(II) source for self-assembly reactions. Hardy et al. (2020) used it to synthesize mononuclear iron(II) complexes, which were then reacted with palladium(II) precursors to form high-yield heterometallic pentanuclear and tetradecanuclear supramolecular cages, demonstrating its utility in constructing complex functional materials [2].

Starting Material for Iron(II)-Based Electrochromic Polymers

Shao et al. (2021) synthesized an organic-soluble linear metallo-supramolecular polymer, P-FeTPY, using iron(II) tetrafluoroborate hexahydrate and terpyridine ligands [3]. The resulting polymer exhibited high electrochromic properties and good film-forming ability, showcasing the compound's role in creating solution-processable materials for smart windows and display technologies.

Iron Source for 'Greener' Transfer Hydrogenation Catalysts

This compound serves as a preferred iron source for developing catalysts for the transfer hydrogenation of aldehydes to alcohols, a transformation noted for its alignment with green chemistry principles due to the use of formic acid as a hydrogen donor [4]. This application is specifically promoted by major chemical suppliers, distinguishing it from other iron(II) salts for this purpose.

• [1] Liang, Y., Kerr, R., Wang, X., Ueda, H., Armand, M., Forsyth, M., & Howlett, P. C. (2024). New Plastic Crystal Composite Electrodes Employing Delocalized Transition Metal Salts for Low-Cost, High-Safety All-Solid-State Salt Batteries. Chemistry of Materials, 36(14), 6896-6907. View Source
• [2] Hardy, M., Engeser, M., & Lützen, A. (2020). Self-Assembly of Heterobimetallic Systems: From Dinuclear to Pentanuclear and Tetradecanuclear Complexes. Angewandte Chemie International Edition, 59(8), 3195-3200. View Source
• [3] Shao, X., Wang, J., Liu, Z., Hu, N., Wang, H., & Zhang, Y. (2021). Synthesis and electrochromic properties of a solution-processable iron(II)-based metallo-supramolecular polymer. Synthetic Metals, 282, 116953. View Source
• [4] Wienhöfer, G., Sorribes, I., Boddien, A., Westerhaus, F., Junge, K., Junge, H., & Beller, M. (2013). Fast and selective iron-catalyzed transfer hydrogenations of aldehydes. Journal of Organometallic Chemistry, 745-746, 370-374. View Source